Cas no 1396798-30-3 (N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide)

• Product Name: N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide
• CAS No: 1396798-30-3
• MF: C₂₄H₂₅NO₄
• MW: 391.45960688591
• CID: 6033938
• PubChem ID: 71781823
• Update Time: 2025-06-11

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide
• N-[2-hydroxy-2-(4-phenylphenyl)propyl]-2-(3-methoxyphenoxy)acetamide
• VU0525051-1
• 1396798-30-3
• AKOS024523876
• F5857-2743
• N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide
• N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide

• Inchi： 1S/C24H25NO4/c1-24(27,20-13-11-19(12-14-20)18-7-4-3-5-8-18)17-25-23(26)16-29-22-10-6-9-21(15-22)28-2/h3-15,27H,16-17H2,1-2H3,(H,25,26)
• InChI Key： FMCZTERROGWHAA-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C1=CC=C(C2=CC=CC=C2)C=C1)C)(=O)COC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 391.17835828g/mol
• Monoisotopic Mass: 391.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide: A Comprehensive Overview

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide (CAS No. 1396798-30-3) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, has garnered significant attention due to its potential therapeutic properties and its role in various biological processes.

The molecular structure of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide is characterized by a biphenyl moiety, a hydroxyl group, and a methoxyphenyl substituent. These functional groups contribute to the compound's high degree of chemical stability and its ability to interact with specific biological targets. The biphenyl moiety, in particular, is known for its ability to enhance the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability.

Recent studies have explored the pharmacological properties of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide has been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the activation of antioxidant pathways and the modulation of signaling cascades involved in cell survival.

In the realm of cancer research, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide has shown promise as a potential anticancer agent. Studies have indicated that it can induce apoptosis in various cancer cell lines while sparing normal cells. The selective cytotoxicity observed in these experiments suggests that this compound may have a favorable therapeutic index, making it an attractive candidate for further development as an anticancer drug.

The synthesis of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide has been optimized through various methods to improve yield and purity. One common approach involves the coupling of 3-methoxyphenol with 2-chloroacetyl chloride followed by the reaction with 4-biphenylylalanine to form the final product. These synthetic routes are designed to be scalable and cost-effective, facilitating large-scale production for both research and commercial purposes.

The pharmacokinetic properties of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an orally administered therapeutic agent. The compound's metabolism has been characterized through in vitro studies using liver microsomes, revealing that it undergoes extensive hepatic metabolism via cytochrome P450 enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropil)-2-(3-methoxyphenoxy)acetamide (CAS No. 1396798-30-3) is a multifaceted compound with a broad spectrum of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.